Cas no 883531-70-2 ((1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine)

• Product Name: (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine
• CAS No: 883531-70-2
• MF: C₁₂H₂₀N₂S
• MW: 224.365601539612
• CID: 1069576
• PubChem ID: 23004748
• Update Time: 2025-05-23

(1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(1-Methylpiperidin-3-yl)methyl]-(2-thienyl-methyl)amine
• [(1-METHYLPIPERIDIN-3-YL)-N-(2-THIENYLMETHYL)]METHANAMINE
• AKOS003658012
• [(1-Methylpiperidin-3-yl)-N-(2-thienylmethyl)] methanamine
• 1-(1-methylpiperidin-3-yl)-N-(thiophen-2-ylmethyl)methanamine
• BB 0220196
• 883531-70-2
• [(1-methylpiperidin-3-yl)methyl](thiophen-2-ylmethyl)amine
• (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine

• MDL： MFCD06801084
• Inchi： 1S/C12H20N2S/c1-14-6-2-4-11(10-14)8-13-9-12-5-3-7-15-12/h3,5,7,11,13H,2,4,6,8-10H2,1H3
• InChI Key： KIDUZWFJBRQQDB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNCC1CN(C)CCC1

Computed Properties

• Exact Mass: 224.13471982g/mol
• Monoisotopic Mass: 224.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.5Ų

(1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine

Chemical Profile of (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine and CAS No. 883531-70-2

The compound identified by the CAS number 883531-70-2 is a specialized organic molecule with the systematic name (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine. This compound belongs to the class of piperidine derivatives, which are widely recognized for their significant role in pharmaceutical and agrochemical research. The structural features of this molecule, particularly the presence of a piperidine ring substituted with a methyl group at the 1-position and an amine functional group at the 3-position, combined with a thiophene moiety linked to another methyl group, make it a structurally complex and potentially versatile chemical entity.

In recent years, there has been growing interest in piperidine-based compounds due to their diverse biological activities. Piperidine derivatives are known to exhibit properties such as analgesic, antipsychotic, and anti-inflammatory effects. The specific arrangement of substituents in (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine suggests that it may interact with various biological targets, making it a promising candidate for further investigation in drug discovery.

The incorporation of a thiophene ring into the molecular structure introduces additional potential for biological activity. Thiophene derivatives are well-documented for their pharmacological properties, including antimicrobial, antifungal, and anti-cancer effects. The combination of these two heterocyclic systems in (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine could lead to novel interactions with biological receptors, thereby expanding its therapeutic potential.

Current research in the field of medicinal chemistry has been focusing on the development of small molecules that can modulate specific biological pathways. The unique structural features of (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine make it an attractive scaffold for designing new drugs. For instance, studies have shown that modifications in the piperidine ring can significantly alter the pharmacokinetic properties of compounds, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles.

Additionally, the presence of both amine and methyl groups in this compound suggests potential for further functionalization. This flexibility allows chemists to explore various derivatives by introducing different substituents or modifying existing ones. Such modifications can be tailored to enhance specific biological activities or to improve drug-like properties such as solubility and bioavailability.

In terms of synthetic approaches, the preparation of (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine involves multi-step organic synthesis techniques. Key steps typically include nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to achieve the desired regioisomerism and stereochemistry. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been increasingly employed to streamline these processes and improve yields.

The compound's potential applications extend beyond pharmaceuticals. For example, its structural motifs could be leveraged in the development of agrochemicals, where similar piperidine derivatives have shown efficacy as herbicides or pesticides. Furthermore, its unique chemical properties might make it useful in material science applications, such as organic electronics or catalysis.

Computational chemistry has also played a crucial role in understanding the behavior of (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This information is invaluable for designing experiments and optimizing synthetic routes before proceeding to expensive wet lab studies.

As research continues to evolve, new methodologies and technologies will further enhance our ability to study and utilize compounds like (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine. Innovations in high-throughput screening (HTS), CRISPR-based genetic engineering, and artificial intelligence-driven drug discovery are expected to accelerate the identification of novel bioactive molecules derived from this scaffold.

In conclusion, (1-Methylpiperidin-3-yl)methyl-(2-thienyl-methyl)amine (CAS No. 883531-70-2) represents a structurally complex and potentially valuable compound with diverse applications in pharmaceuticals and beyond. Its unique combination of functional groups makes it an attractive target for further chemical synthesis and biological evaluation. As our understanding of its properties grows through ongoing research efforts, this molecule is poised to contribute significantly to future advancements in medicinal chemistry.